Cas no 1114809-13-0 (3-Bromo-2-chloro-6-fluorobenzoic acid)

3-Bromo-2-chloro-6-fluorobenzoic acid structure
1114809-13-0 structure
Product Name:3-Bromo-2-chloro-6-fluorobenzoic acid
CAS No:1114809-13-0
MF:C7H3BrClFO2
MW:253.452924013138
MDL:MFCD11856020
CID:1083406
PubChem ID:71239244
Update Time:2025-04-20

3-Bromo-2-chloro-6-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-2-chloro-6-fluorobenzoic acid
    • 3-Bromo-2-chloro-6-fluorobenzoicacid
    • EN300-1725756
    • AS-19678
    • E90634
    • DB-128248
    • CS-0196045
    • BPKBUPFQEALBFX-UHFFFAOYSA-N
    • 1114809-13-0
    • MFCD11856020
    • AKOS022181364
    • SCHEMBL14660959
    • A894727
    • Z1269114652
    • AS-813/43501888
    • 3-Bromo-2-chloro-6-fluoro-benzoic acid
    • MDL: MFCD11856020
    • Inchi: 1S/C7H3BrClFO2/c8-3-1-2-4(10)5(6(3)9)7(11)12/h1-2H,(H,11,12)
    • InChI Key: BPKBUPFQEALBFX-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(C(=O)O)=C1Cl)F

Computed Properties

  • Exact Mass: 251.89890g/mol
  • Monoisotopic Mass: 251.89890g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 37.3Ų

3-Bromo-2-chloro-6-fluorobenzoic acid Pricemore >>

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